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Compound of Interest

Compound Name: 5-Bromo-2-chlorobenzo[d]thiazole

Cat. No.: B1287683

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a focused overview of the known and predicted physicochemical
properties of 5-Bromo-2-chlorobenzo[d]thiazole, a heterocyclic compound of interest in
synthetic and medicinal chemistry. Due to its structural motifs, this compound and its
derivatives are explored for various applications, necessitating a clear understanding of their
fundamental properties. This document summarizes the available data for its melting and
boiling points and furnishes detailed experimental protocols for their determination.

Physicochemical Data Summary

The empirical data for the melting point of 5-Bromo-2-chlorobenzo[d]thiazole is not readily
available in peer-reviewed literature. However, a predicted boiling point has been reported. For
comparative purposes, the melting points of isomeric compounds are also presented.

Property Value Notes

Experimental value not found

Melting Point Data not available ) )
in the searched literature.
) N ) This is a computationally
Predicted Boiling Point 309.2+15.0°C i
predicted value.
Melting Point of Isomer (6- Provides a potential estimation
, 96.0 - 105.0 °C ,
Bromo-2-chlorobenzothiazole) range for the 5-bromo isomer.
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Experimental Protocols

Accurate determination of melting and boiling points is crucial for compound identification,
purity assessment, and process development. The following are standard laboratory protocols
for these measurements.

Determination of Melting Point

The melting point of a solid is the temperature at which it transitions from a solid to a liquid
phase. A sharp melting range typically indicates a high degree of purity.

Apparatus:

Melting point apparatus (e.g., Thiele tube or digital melting point device)

Capillary tubes (sealed at one end)

Thermometer (calibrated)

Mortar and pestle

Heating medium (e.g., mineral oil for Thiele tube)
Procedure:

o Sample Preparation: A small amount of the crystalline 5-Bromo-2-chlorobenzo[d]thiazole

is finely ground using a mortar and pestle.

o Capillary Tube Packing: The open end of a capillary tube is pressed into the powdered
sample. The tube is then inverted and tapped gently to pack the sample into the sealed end,
aiming for a sample height of 2-3 mm.

o Apparatus Setup (for Thiele Tube): The capillary tube is attached to a thermometer, ensuring
the sample is level with the thermometer bulb. The assembly is then immersed in a Thiele
tube containing a heating oil, ensuring the oil level is above the sample but below the open
end of the capillary tube.
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e Heating: The Thiele tube is heated gently and slowly at the side arm. The rate of heating
should be slow, approximately 1-2 °C per minute, as the temperature approaches the
expected melting point.

o Observation: The temperature at which the first drop of liquid appears is recorded as the
beginning of the melting range. The temperature at which the entire solid has melted is
recorded as the end of the melting range.

Determination of Boiling Point

The boiling point is the temperature at which the vapor pressure of a liquid equals the
surrounding atmospheric pressure.

Apparatus:

o Small test tube or fusion tube

Capillary tube (sealed at one end)

Thermometer (calibrated)

Heating apparatus (e.g., Thiele tube, oil bath, or heating block)

Liguid sample of 5-Bromo-2-chlorobenzo[d]thiazole

Procedure:

Sample Preparation: A small amount (a few milliliters) of the liquid 5-Bromo-2-
chlorobenzo[d]thiazole is placed in a small test tube.

o Capillary Inversion: A capillary tube, sealed at one end, is placed inverted into the test tube
with the open end submerged in the liquid.

o Apparatus Setup: The test tube is attached to a thermometer, ensuring the sample is level
with the thermometer bulb. This assembly is then placed in a heating bath.

e Heating: The heating bath is heated gently. As the temperature rises, air trapped in the
capillary tube will expand and exit as a slow stream of bubbles.
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o Observation: The heating is continued until a rapid and continuous stream of bubbles
emerges from the capillary tube. At this point, the heating is stopped. The liquid will begin to
cool, and the stream of bubbles will slow down. The boiling point is the temperature at which
the bubbling ceases and the liquid just begins to enter the capillary tube.

Visualized Workflows

To further elucidate the experimental processes, the following diagrams illustrate the logical
flow of determining the melting and boiling points of a chemical compound like 5-Bromo-2-
chlorobenzo[d]thiazole.
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Start: Solid Sample

Sample Preparation:
Grind to a fine powder

A

Pack into Capillary Tube
(2-3 mm height)

A

Mount in Melting Point Apparatus
(e.g., Thiele Tube or Digital Device)

A

Heat Slowly
(1-2 °C/min near melting point)

Y

Observe and Record Temperatures

Melting Point Range
(T_start - T_end)

Click to download full resolution via product page

Workflow for Melting Point Determination
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Start: Liquid Sample

Place Sample in Test Tube
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(e.g., Thiele Tube or Qil Bath)

'
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l

Stop Heating

'

Observe Temperature when Liquid
Enters Capillary Tube
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 To cite this document: BenchChem. [Physicochemical Properties of 5-Bromo-2-
chlorobenzo[d]thiazole: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1287683#5-bromo-2-chlorobenzo-d-thiazole-melting-
point-and-boiling-point]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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